Cas no 881042-05-3 (2-(2,6-Dimethyl-4-pyridinyl)methylhexahydro-1h-azepine)

• Product Name: 2-(2,6-Dimethyl-4-pyridinyl)methylhexahydro-1h-azepine
• CAS No: 881042-05-3
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 710273
• PubChem ID: 4715436
• Update Time: 2025-06-12

2-(2,6-Dimethyl-4-pyridinyl)methylhexahydro-1h-azepine Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine,2-[(2,6-dimethyl-4-pyridinyl)methyl]hexahydro-
• 2-[(2,6-DIMETHYL-4-PYRIDINYL)METHYL]HEXAHYDRO-1H-AZEPINE
• 2-[(2,6-dimethylpyridin-4-yl)methyl]azepane
• 2-((2,6-Dimethylpyridin-4-yl)methyl)azepane
• 2-[(2,6-dimethyl-4-pyridyl)methyl]azepane
• 881042-05-3
• DTXSID50405864
• AKOS001476943
• 2-(2,6-Dimethyl-4-pyridinyl)methylhexahydro-1h-azepine

• Inchi： 1S/C14H22N2/c1-11-8-13(9-12(2)16-11)10-14-6-4-3-5-7-15-14/h8-9,14-15H,3-7,10H2,1-2H3
• InChI Key： SPGNEZQSVLUIBF-UHFFFAOYSA-N
• SMILES： N1CCCCCC1CC1C=C(C)N=C(C)C=1

Computed Properties

• Exact Mass: 218.17800
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92000
• LogP: 3.10190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 2-(2,6-Dimethyl-4-pyridinyl)methylhexahydro-1h-azepine

Comprehensive Overview of 2-(2,6-Dimethyl-4-pyridinyl)methylhexahydro-1H-azepine (CAS No. 881042-05-3)

2-(2,6-Dimethyl-4-pyridinyl)methylhexahydro-1H-azepine (CAS No. 881042-05-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of heterocyclic compounds, which are pivotal in drug discovery and material science. Its unique structure, featuring a pyridine ring and a hexahydro-1H-azepine moiety, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition.

The growing demand for novel pharmaceutical intermediates has placed compounds like 2-(2,6-Dimethyl-4-pyridinyl)methylhexahydro-1H-azepine at the forefront of modern chemistry. With the rise of AI-driven drug discovery and computational chemistry, this compound's relevance has increased, as it serves as a building block for designing targeted therapies. Its CAS No. 881042-05-3 is frequently searched in databases like PubChem and Reaxys, reflecting its importance in academic and industrial settings.

One of the most discussed topics in recent years is the role of heterocyclic scaffolds in precision medicine. The pyridine and azepine rings in this compound are known for their ability to interact with biological targets, making them ideal candidates for drug design. Additionally, the compound's lipophilicity and molecular weight align with the Lipinski's Rule of Five, a critical criterion for oral bioavailability in pharmaceuticals. This has led to increased interest in its potential for treating neurodegenerative diseases and metabolic disorders.

From a synthetic chemistry perspective, 2-(2,6-Dimethyl-4-pyridinyl)methylhexahydro-1H-azepine is often synthesized via multistep organic reactions, including alkylation and cyclization processes. Its purity and stability are crucial for ensuring reproducibility in research, which is why analytical techniques like HPLC and NMR spectroscopy are commonly employed for characterization. The compound's CAS No. 881042-05-3 is a key identifier for researchers sourcing high-quality materials for their studies.

In the context of green chemistry, there is a growing emphasis on optimizing the synthesis of such compounds to minimize waste and energy consumption. Researchers are exploring catalytic methods and solvent-free reactions to produce 2-(2,6-Dimethyl-4-pyridinyl)methylhexahydro-1H-azepine more sustainably. This aligns with global trends toward environmentally friendly manufacturing and circular economy practices in the chemical industry.

Another area of interest is the compound's potential in catalysis and material science. Its nitrogen-rich structure makes it a candidate for developing ligands in transition metal catalysis, which is vital for producing fine chemicals and polymers. Moreover, its aromatic and aliphatic hybrid structure could contribute to advancements in supramolecular chemistry and nanotechnology.

For those searching for CAS No. 881042-05-3 or its related synonyms, it is essential to note that the compound is often listed under alternative names such as 2-[(2,6-Dimethylpyridin-4-yl)methyl]hexahydro-1H-azepine. These variations are common in chemical databases and should be considered when conducting literature reviews. The compound's molecular formula and exact mass are also critical data points for researchers.

In summary, 2-(2,6-Dimethyl-4-pyridinyl)methylhexahydro-1H-azepine (CAS No. 881042-05-3) is a versatile compound with broad applications in pharmaceuticals, catalysis, and material science. Its unique structural features and compatibility with modern drug discovery platforms make it a subject of ongoing research. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable chemistry.